Cas no 1806940-00-0 (3-(Chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine
• CAS No: 1806940-00-0
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4805287
• Update Time: 2025-06-08

3-(Chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O3/c8-2-4-3(6(9)10)1-5(13)11-7(4)12(14)15/h1,6H,2H2,(H,11,13)
• InChI Key： SQXCTXLVFFFBMU-UHFFFAOYSA-N
• SMILES： ClCC1=C([N+](=O)[O-])NC(C=C1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 0.4
• Topological Polar Surface Area: 74.9

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine (CAS No. 1806940-00-0)

3-(Chloromethyl)-4-()-6-hydroxy-2-nitropyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806940-00-0, possesses a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of both chloromethyl and difluoromethyl substituents in its molecular structure imparts distinct reactivity and functionality, which are critical for its potential use in drug development and synthetic chemistry.

The compound's structure consists of a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring is functionalized with several substituents, including a hydroxyl group at the 6-position and a nitro group at the 2-position. These functional groups contribute to the compound's overall reactivity and make it a versatile intermediate in organic synthesis. The chloromethyl group, in particular, is known for its ability to participate in nucleophilic addition reactions, while the difluoromethyl group can influence the electronic properties of the molecule, affecting its metabolic stability and bioavailability.

In recent years, there has been growing interest in developing novel compounds with pyridine derivatives due to their wide range of biological activities. Pyridine-based molecules have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine suggests that it may have similar applications. For instance, the hydroxyl group can engage in hydrogen bonding interactions, enhancing binding affinity to biological targets, while the nitro group can be reduced to an amine, opening up possibilities for further derivatization.

The pharmaceutical industry is continuously seeking innovative compounds to address unmet medical needs. The structural features of 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine make it an attractive candidate for further investigation. Researchers have been exploring its potential as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. The compound's ability to undergo various chemical transformations allows for the creation of libraries of derivatives that can be screened for biological activity.

The synthesis of 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the difluoromethyl group, for example, often requires specialized conditions to achieve regioselectivity and minimize side reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also enhance the overall quality of the final product.

The compound's potential applications extend beyond pharmaceuticals. It has shown promise in materials science and agrochemical research due to its unique structural features. For instance, the combination of electron-withdrawing and electron-donating groups can influence its optical properties, making it suitable for use in organic light-emitting diodes (OLEDs) or as a building block for advanced polymers. Additionally, its reactivity with various nucleophiles makes it a valuable intermediate in synthesizing complex organic molecules.

In academic research, 3-(chloromethyl)-4-(difluoromethyl)-6-hydroxy-2-nitropyridine has been used as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined structure allows researchers to investigate the effects of different substituents on molecular reactivity and stability. Such studies contribute to the broader understanding of organic chemistry principles and can lead to the discovery of novel synthetic pathways.

The safety profile of 3-(chloromethyl)-4-()-6-hydroxy-2-nitropyridine is an important consideration in its handling and application. While it is not classified as a hazardous substance under standard regulations, proper precautions must be taken during synthesis and handling due to its reactivity. Laboratory protocols should include measures such as using personal protective equipment (PPE) and working under controlled conditions to ensure safety.

The future prospects of 3-()-4-(difluormethylohydr/>)-6-hydroxynitropyridine are promising given its diverse applications and potential for further development. Ongoing research aims to explore new synthetic routes that improve yield and reduce environmental impact. Additionally, computational studies are being conducted to predict the biological activity of derivatives based on their structural features. These efforts are expected to accelerate the discovery of novel compounds with therapeutic potential.